6-chloro-3H-spiro[isobenzofuran-1,4'-piperidin]-3-one

• IUPAC Name: 5-chlorospiro[2-benzofuran-3,4'-piperidine]-1-one
• InChI: InChI=1S/C12H12ClNO2/c13-8-1-2-9-10(7-8)12(16-11(9)15)3-5-14-6-4-12/h1-2,7,14H,3-6H2
• InChI Key: PPOXXTNBVWWOID-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC12C3=C(C=CC(=C3)Cl)C(=O)O2
• Molecular Formula: C12H12ClNO2
• DSSTOX Substance ID: DTXSID00676401
• Molecular Weight: 237.68 g/mol
• CAS RN: 180160-40-1

Description

6-chloro-3H-spiro[isobenzofuran-1,4’-piperidin]-3-one is a chemical compound with the molecular formula C12H14ClNO. It has a molecular weight of 223.7.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a spiro configuration, which means it has two cyclic structures connected at one atom. The InChI code for this compound is 1S/C12H15NO.ClH/c1-2-4-11-10 (3-1)9-14-12 (11)5-7-13-8-6-12;/h1-4,13H,5-9H2;1H.

Physical And Chemical Properties Analysis

The boiling point of this compound is predicted to be 351.5±42.0 °C. Its density is approximately 1.26. The pKa value is predicted to be 10.08±0.20.

Scientific Research Applications

1. Use in Studying Receptor Occupancy and Drug Metabolism

The compound 6-chloro-3H-spiro[isobenzofuran-1,4'-piperidin]-3-one and its derivatives are primarily used in studying receptor occupancy and drug metabolism. For instance, in the research on the occupancy of Nociceptin/Orphanin FQ Peptide Receptors by the antagonist LY2940094, the compound was used to study the NOP receptor occupancy in the rat hypothalamus and human brain. This was achieved by utilizing liquid chromatography with tandem mass spectrometry and positron emission tomography tracers. The findings indicate that the compound can penetrate the human brain and that a once-daily oral dose can achieve sustainably high NOP receptor occupancy levels, which are suitable for testing clinical efficacy (Raddad et al., 2016).

2. Investigation of Metabolic Pathways

The compound is also instrumental in the study of metabolic pathways of various drugs. For example, it was used in the study of metabolism and elimination of methyl, iso-, and n-butyl paraben in human urine after single oral dosage. This research explored how the compound, after being administered, undergoes various metabolic transformations and how these are excreted in human urine (Moos et al., 2016).

3. Role in Assessing Pharmacokinetics

In another study, the pharmacokinetics of a novel orexin 1 and 2 receptor antagonist (SB-649868) were determined, where the compound was used for analyzing the disposition of the labeled antagonist in humans. This study provided insights into the elimination of drug-related material, the principal circulating components in plasma extracts, and the major metabolites in excreta (Renzulli et al., 2011).